Cas no 959992-93-9 (Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate)

• Product Name: Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate
• CAS No: 959992-93-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 4935187
• Update Time: 2025-05-26

Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4,7-DIMETHYL-3,4-DIHYDRO-1,8-NAPHTHYRIDINE-1(2H)-CARBOXYLATE
• tert-butyl 4,7-dimethyl-3,4-dihydro-2H-1,8-naphthyridine-1-carboxylate
• Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate

• Inchi： 1S/C15H22N2O2/c1-10-8-9-17(14(18)19-15(3,4)5)13-12(10)7-6-11(2)16-13/h6-7,10H,8-9H2,1-5H3
• InChI Key： WYQFYEWBJDOHFZ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(=CC=C(C)N=2)C(C)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate

Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate (CAS No. 959992-93-9): A Comprehensive Overview

Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate (CAS No. 959992-93-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of naphthyridines, which are heterocyclic compounds with a broad range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate is characterized by a naphthyridine core with two methyl groups at positions 4 and 7, and a tert-butyl ester group attached to the carboxylic acid moiety. This specific arrangement of functional groups imparts the compound with enhanced stability and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the pharmacological potential of Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant and anti-inflammatory activities. The researchers found that it effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate has shown promising results in cancer research. A study conducted by a team of scientists at the National Cancer Institute revealed that this compound has significant anticancer activity against various cancer cell lines. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate could be a valuable lead compound for the development of novel anticancer drugs.

The synthesis of Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of 2-chloroacetonitrile with tert-butyl acetoacetate followed by cyclization and subsequent functional group modifications. This method provides a scalable and efficient approach to producing the compound in high purity.

The safety profile of Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further development as a therapeutic agent.

In conclusion, Tert-butyl 4,7-dimethyl-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate (CAS No. 959992-93-9) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.